N-(4-chlorophenyl)-2-(5-methyl-4-oxo-6-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C24H18ClN5O3S/c1-13-4-3-5-15(10-13)21-28-22(33-29-21)20-14(2)19-23(34-20)26-12-30(24(19)32)11-18(31)27-17-8-6-16(25)7-9-17/h3-10,12H,11H2,1-2H3,(H,27,31)
• InChI Key: RUJHVVPBVFEJTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=C(C4=C(S3)N=CN(C4=O)CC(=O)NC5=CC=C(C=C5)Cl)C
• Molecular Formula: C24H18ClN5O3S
• Molecular Weight: 491.9 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like the one often involves multiple steps, starting from basic building blocks to more intricate structures. For example, Huang et al. (2020) detailed the synthesis of a related compound involving condensation, chlorination, and subsequent reactions to introduce various functional groups, which might reflect the synthetic strategy for our target molecule (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure is pivotal for understanding the chemical behavior of a compound. Crystallography and density functional theory (DFT) provide insights into the arrangement of atoms and the electronic structure. The research by Subasri et al. (2016) on a structurally related compound highlights the folded conformation and intramolecular hydrogen bonding, which could be relevant for analyzing our compound's structure (Subasri et al., 2016).

Chemical Reactions and Properties

Chemical reactivity and properties are influenced by the molecular structure. Compounds with similar frameworks, as discussed by Rehman et al. (2013), exhibit specific reactivity patterns, such as interactions with enzymes or participation in biological processes, which could shed light on the chemical behavior of our compound (Rehman et al., 2013).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are critical for practical applications. While specific data on our compound might not be directly available, the analysis of related compounds provides a basis for prediction. For example, the work by Yu et al. (2014) on N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives offers insights into crystalline properties and solubility (Yu et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity with other chemicals, stability, and degradation pathways, are fundamental for understanding a compound's utility and safety. Insights can be drawn from studies like that of Janardhan et al. (2014), who explored the synthesis and reactivity of related thiazolo[3,2-a]pyrimidinone compounds, providing a glimpse into potential chemical behaviors of our compound of interest (Janardhan et al., 2014).

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research on structurally similar compounds, such as thienopyrimidine derivatives, highlights their synthesis and potential antimicrobial properties. For instance, a study focused on the synthesis of novel thienopyrimidine derivatives linked to rhodanine, showing significant antibacterial potency against various strains, such as E. coli and B. subtilis, suggesting a potential application in developing new antimicrobial agents (Kerru et al., 2019).

Antiproliferative and Anticancer Activity

Another area of interest is the compound's potential antiproliferative and anticancer activities. A study on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide demonstrated marked inhibition against various cancer cell lines, indicating promising anticancer activity and the utility of thieno[3,2-d]pyrimidin derivatives in cancer research (Huang et al., 2020).

Enzyme Inhibition

Compounds with a similar structural framework have been evaluated for their inhibitory activity against specific enzymes, such as α-glucosidase, showcasing potential applications in managing diseases related to enzyme dysregulation. A study demonstrated that derivatives of N-aryl/aralkyl 2-methyl-2-{5-(4-chlorophenyl)-1,3,4-oxadiazole-2ylthiol}acetamide were promising inhibitors, suggesting their relevance in drug development for diseases like diabetes (Iftikhar et al., 2019).

Spectroscopic and Quantum Mechanical Studies

The exploration of bioactive benzothiazolinone acetamide analogs through spectroscopic and quantum mechanical studies highlights the importance of these analyses in understanding the molecular properties and potential applications of such compounds. These studies provide insights into the compounds' electronic properties, non-linear optical (NLO) activity, and ligand-protein interactions, which are crucial for designing molecules with desired biological activities (Mary et al., 2020).